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Compound of Interest

Compound Name: Bacopaside N1

Cat. No.: B11933657

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological context of Bacopaside N1, a key saponin found in the medicinal plant Bacopa
monnieri. This document synthesizes available data on its characterization and outlines
relevant experimental methodologies.

Chemical Structure and Properties of Bacopaside
N1

Bacopaside N1 is a triterpenoid saponin of the dammarane type, specifically a diglycosidic
saponin.[1] It is recognized as one of the constituents of Bacoside B, a mixture of saponins
from Bacopa monnieri.[2][3][4] The structural foundation of Bacopaside N1 consists of a
complex aglycone moiety glycosidically linked to a sugar chain.

The chemical identity of Bacopaside N1 is defined by the following parameters:
e Molecular Formula: Cs2HesO14[5]

e |I[UPAC Name: (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6R)-3,5-dihydroxy-2-(hydroxymethyl)-6-
[[(1S,2R,5R,7S,10R,11R,14R,15S,16S,18R,20S)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-
methylprop-1-enyl)-19,21-dioxahexacyclo[18.2.1.0%,14.02,11,05,19.0%>,2%)tricosan-7-ylJoxy]oxan-
4-ylloxy-6-(hydroxymethyl)oxane-3,4,5-triol[5]
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« CAS Number: 871706-74-0[5]

Visualization of the Chemical Structure

The two-dimensional chemical structure of Bacopaside N1 is depicted below, illustrating the
intricate arrangement of its steroidal aglycone and attached sugar moieties.

Figure 1: 2D Chemical Structure of Bacopaside N1.

Quantitative Data

The characterization of Bacopaside N1 relies on various analytical techniques, with mass
spectrometry being central to its identification. While specific tH-NMR and 3C-NMR data for
Bacopaside N1 are not readily available in the reviewed literature, data for closely related
bacopasides have been published. For definitive structural elucidation, comparison with
authenticated standards is recommended.

Physicochemical Properties

Property Value Source
Molecular Weight 796.98 g/mol [1]
Exact Mass 796.46090684 Da [5]

Mass Spectrometry Data

Liquid chromatography-mass spectrometry (LC-MS) and tandem mass spectrometry (LC-
MS/MS) are pivotal in identifying Bacopaside N1. In negative ionization mode, the molecular
ion is observed as [M-H]~ at m/z 795.4352.[6]

Fragmentation .
Parent lon (m/z) Analytical Method Source
Product lons (m/z)

728.45, 548, 545.31,
796 477.39, 339.19, LC-MS/MS 6]
295.18
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Experimental Protocols

The isolation and identification of Bacopaside N1 involve a multi-step process, typically
starting from the dried plant material of Bacopa monnieri or, as has been reported, from
endophytic fungi such as Aspergillus sp..[6]

General Workflow for Isolation and Identification

The following diagram outlines a typical experimental workflow for the isolation and

characterization of Bacopaside N1.
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Figure 2: Generalized workflow for the isolation and identification of Bacopaside N1.
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Detailed Methodologies

1. Extraction:

» Dried, powdered aerial parts of Bacopa monnieri are subjected to extraction with a suitable
solvent, typically methanol or ethanol, often using a Soxhlet apparatus or maceration.

e The resulting extract is filtered and concentrated under reduced pressure to yield a crude
extract rich in saponins.

2. Purification:

e The crude extract is subjected to purification using high-performance liquid chromatography
(HPLC).

e Areversed-phase C18 column is commonly employed with an isocratic or gradient mobile
phase. A typical mobile phase might consist of a buffered aqueous solution (e.g., 0.05 M
sodium sulphate buffer at pH 2.3) and an organic solvent like acetonitrile.

o Fractions are collected and monitored by thin-layer chromatography (TLC) or HPLC.
3. ldentification and Structural Elucidation:

e LC-MS: Fractions suspected to contain Bacopaside N1 are analyzed by LC-MS to
determine the molecular weight of the components. Bacopaside N1 will exhibit a molecular
ion corresponding to its exact mass.[6]

e LC-MS/MS: Tandem mass spectrometry is used to fragment the parent ion and generate a
characteristic fragmentation pattern, which serves as a fingerprint for confirmation.[6]

 NMR Spectroscopy: For the definitive structural elucidation of this and related saponins, 1D
(*H, 13C) and 2D (COSY, HMBC, HSQC) NMR spectroscopy are employed to determine the
connectivity of atoms within the molecule.

Biological Context and Significance

Bacopaside N1 is a member of the bacosides, a class of compounds considered to be the
primary active constituents responsible for the neuropharmacological and nootropic effects of
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Bacopa monnieri.[3] These effects include memory enhancement, anxiolytic properties, and
neuroprotection.

Relationship to Other Bacosides and Neuroprotective
Action

The bacosides are broadly categorized into Bacoside A and Bacoside B. Bacopaside N1,
along with Bacopaside N2, Bacopaside 1V, and Bacopaside V, constitutes Bacoside B.[3][4]
The neuroprotective actions of bacosides are multi-faceted, involving the modulation of various
cellular pathways. While the specific actions of Bacopaside N1 are not individually detailed, it
contributes to the overall activity of the plant extract. The general mechanisms of bacosides
include reducing oxidative stress and modulating neurotransmitter systems. Some studies on
related bacosides, such as Bacopaside I, have implicated the involvement of signaling
pathways like PI3K/Akt.
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Figure 3: The position of Bacopaside N1 within the chemical constituents of Bacopa monnieri
and its contribution to neuroprotection.

In summary, Bacopaside N1 is a significant triterpenoid saponin from Bacopa monnieri. Its
structural characterization is primarily achieved through mass spectrometry, and it is an
important contributor to the overall neuroprotective bioactivity of the plant. Further research is
warranted to isolate sufficient quantities of pure Bacopaside N1 to fully elucidate its specific

pharmacological profile and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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